Cas no 2228279-92-1 (O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine
• CAS No: 2228279-92-1
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6077676
• PubChem ID: 165978529
• Update Time: 2025-06-15

O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine
• O-[2-(3,5-difluoro-2-methoxyphenyl)propan-2-yl]hydroxylamine
• EN300-1800056
• 2228279-92-1

• Inchi： 1S/C10H13F2NO2/c1-10(2,15-13)7-4-6(11)5-8(12)9(7)14-3/h4-5H,13H2,1-3H3
• InChI Key： PMZIIXLAWFVCIS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C(C)(C)ON)F

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine

Introduction to O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine (CAS No. 2228279-92-1)

O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine (CAS No. 2228279-92-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent advancements in its research and development.

The chemical structure of O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine is defined by its 3,5-difluoro substitution on the phenyl ring and the methoxy group at the 2-position. These functional groups contribute to the compound's unique electronic and steric properties, which are crucial for its biological activity. The presence of the hydroxylamine moiety further enhances its reactivity and potential for forming stable complexes with various biomolecules.

The synthesis of O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine has been a subject of extensive research. One of the commonly reported methods involves the reaction of 3,5-difluoro-2-methoxybenzaldehyde with propan-2-one in the presence of a suitable reducing agent to form the corresponding imine intermediate. Subsequent reduction of this imine yields the desired hydroxylamine derivative. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, utilizing catalysts and solvents that minimize environmental impact.

In terms of biological properties, O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine has shown promising activity in several areas. Studies have demonstrated its potential as an antioxidant, anti-inflammatory agent, and neuroprotective compound. The antioxidant properties are attributed to its ability to scavenge free radicals and reduce oxidative stress, which is a common factor in many diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent research has also explored the anti-inflammatory effects of O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine. In vitro studies using cell lines have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions like arthritis and inflammatory bowel disease.

The neuroprotective properties of O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine have been investigated in both in vitro and in vivo models. Preclinical studies have demonstrated its ability to protect neurons from oxidative damage and apoptosis induced by various stressors such as ischemia-reperfusion injury and exposure to neurotoxic agents. These results indicate that the compound could be a valuable candidate for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential across different disease conditions.

In conclusion, O-2-(3,5-difluoro-2-methoxyphenyl)propan-2-ylhydroxylamine (CAS No. 2228279-92-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its properties and mechanisms of action, it is likely that this compound will play a significant role in advancing therapeutic options for various diseases.